Cas no 497883-04-2 (1H-Indole-2-carboxylic acid, 1-decyl-)
497883-04-2 structure
Product Name:1H-Indole-2-carboxylic acid, 1-decyl-
CAS No:497883-04-2
MF:C19H27NO2
MW:301.423185586929
CID:1534841
Update Time:2024-08-24
1H-Indole-2-carboxylic acid, 1-decyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 1-decyl-
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- Inchi: 1S/C19H27NO2/c1-2-3-4-5-6-7-8-11-14-20-17-13-10-9-12-16(17)15-18(20)19(21)22/h9-10,12-13,15H,2-8,11,14H2,1H3,(H,21,22)
- InChI Key: ATKWMUXIJDAEQY-UHFFFAOYSA-N
- SMILES: N1(CCCCCCCCCC)C2=C(C=CC=C2)C=C1C(O)=O
Computed Properties
- Exact Mass: 301.20431
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 472.9±18.0 °C(Predicted)
- PSA: 42.23
- pka: 4.63±0.30(Predicted)
1H-Indole-2-carboxylic acid, 1-decyl- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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